Cas no 78650-61-0 (4-Chloro-4'-isopropylbenzophenone)

• Product Name: 4-Chloro-4'-isopropylbenzophenone
• CAS No: 78650-61-0
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• MDL: MFCD06201497
• CID: 870855
• PubChem ID: 2757623
• Update Time: 2025-11-02

4-Chloro-4'-isopropylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[4-(1-methylethyl)phenyl]methanone
• (4-chlorophenyl)-(4-propan-2-ylphenyl)methanone
• 4-Chloro-4'-isopropylbenzophenone
• 4-Chloro-4'-iso-propylbenzophenone
• MFCD06201497
• (4-chlorophenyl)(4-isopropylphenyl)methanone
• (4-Chloro-phenyl)-(4-isopropyl-phenyl)-methanone
• SCHEMBL3151943
• DTXSID50373978
• AKOS009339066
• 78650-61-0
• SRABXVTYMMCJGW-UHFFFAOYSA-N

• MDL： MFCD06201497
• Inchi： 1S/C16H15ClO/c1-11(2)12-3-5-13(6-4-12)16(18)14-7-9-15(17)10-8-14/h3-11H,1-2H3
• InChI Key： SRABXVTYMMCJGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 258.08100
• Monoisotopic Mass: 258.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 370°C at 760 mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.568
• PSA: 17.07000
• LogP: 4.69440

Additional information on 4-Chloro-4'-isopropylbenzophenone

4-Chloro-4'-isopropylbenzophenone (CAS 78650-61-0): A Comprehensive Technical Overview

4-Chloro-4'-isopropylbenzophenone (CAS 78650-61-0) is an important organic compound with the molecular formula C16H15ClO. This chlorinated benzophenone derivative has gained significant attention in recent years due to its versatile applications in pharmaceutical intermediates, organic synthesis, and specialty chemicals. With the increasing demand for high-purity benzophenone derivatives in research and industrial applications, understanding the properties and uses of this compound becomes essential for chemists and material scientists.

The compound features a unique molecular structure where a chloro substituent is positioned at the 4-position of one phenyl ring, while an isopropyl group occupies the 4'-position of the other phenyl ring. This specific substitution pattern contributes to its distinctive chemical behavior and makes it valuable for various synthetic applications. Recent studies in green chemistry applications have explored the potential of 4-Chloro-4'-isopropylbenzophenone as a building block for more sustainable chemical processes.

From a physical properties perspective, CAS 78650-61-0 typically appears as a white to off-white crystalline powder at room temperature. It demonstrates moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane, but limited solubility in water. These solubility characteristics make it particularly useful in organic synthesis reactions where controlled solubility is required. The compound's melting point ranges between 85-90°C, and it shows good thermal stability under normal processing conditions.

The synthesis of 4-Chloro-4'-isopropylbenzophenone typically involves Friedel-Crafts acylation reactions, where proper control of reaction conditions is crucial for obtaining high yields and purity. Modern synthetic approaches focus on optimizing these processes to minimize environmental impact while maintaining cost-effectiveness. These developments align with current industry trends toward sustainable chemical manufacturing and green chemistry principles.

In pharmaceutical applications, 4-Chloro-4'-isopropylbenzophenone CAS 78650-61-0 serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it valuable for creating compounds with specific biological activities. Researchers are particularly interested in its potential for developing new drug discovery scaffolds, especially in areas such as anti-inflammatory and antimicrobial agents.

The material science field has also found applications for this compound, particularly in the development of specialty polymers and advanced materials. The benzophenone core structure contributes to UV absorption properties, making derivatives of 4-Chloro-4'-isopropylbenzophenone potentially useful in light-stabilizing applications. Recent patents have highlighted its incorporation into novel polymer systems with enhanced performance characteristics.

Market analysis indicates growing demand for high-purity 4-Chloro-4'-isopropylbenzophenone, driven by expanding applications in both pharmaceutical and specialty chemical sectors. Quality specifications typically require purity levels above 98%, with strict control over impurities that could affect downstream applications. Manufacturers are responding to this demand by implementing advanced purification techniques and quality control measures.

Safety considerations for handling CAS 78650-61-0 follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Storage should be in cool, dry conditions away from strong oxidizing agents to maintain stability over extended periods.

Analytical characterization of 4-Chloro-4'-isopropylbenzophenone typically employs techniques such as HPLC for purity assessment, GC-MS for identification, and NMR spectroscopy for structural confirmation. These analytical methods ensure batch-to-batch consistency and verify the compound's identity for research and industrial applications. Recent advancements in analytical chemistry techniques have improved the detection and quantification of trace impurities in such specialty chemicals.

Environmental fate studies suggest that 4-Chloro-4'-isopropylbenzophenone undergoes moderate biodegradation under appropriate conditions. Current research focuses on understanding its environmental persistence and developing more sustainable disposal methods. These studies are part of broader efforts to assess the environmental impact of specialty chemicals and develop greener alternatives where necessary.

Future research directions for CAS 78650-61-0 include exploring its potential in catalytic applications and as a precursor for novel materials with unique optical or electronic properties. The compound's versatility continues to attract interest from both academic researchers and industrial chemists looking to develop innovative solutions in their respective fields.

For researchers and manufacturers working with 4-Chloro-4'-isopropylbenzophenone, staying informed about the latest developments in synthesis methods, applications, and safety protocols is essential. The compound's unique combination of chemical properties ensures its ongoing relevance in multiple sectors of the chemical industry, from pharmaceutical development to advanced material science.